Cas no 176849-15-3 (4-methylene-1-Azabicyclo[3.2.1]octane)

• Product Name: 4-methylene-1-Azabicyclo[3.2.1]octane
• CAS No: 176849-15-3
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 112480
• Update Time: 2024-01-24

4-methylene-1-Azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 4-methylene-1-Azabicyclo[3.2.1]octane
• 1-Azabicyclo[3.2.1]octane,4-methylene-
• 1-Azabicyclo[3.2.1]octane,4-methylene-(9CI)

• Inchi： 1S/C8H13N/c1-7-2-4-9-5-3-8(7)6-9/h8H,1-6H2/t8-/m1/s1
• InChI Key： HCOWFQINJKDGKC-MRVPVSSYSA-N
• SMILES： N12C[C@@]([H])(CC1)C(=C)CC2

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24